Cas no 103877-67-4 (Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester)
103877-67-4 structure
Product Name:Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester
CAS No:103877-67-4
MF:C9H9Cl2NO2
MW:234.079260587692
CID:1139534
Update Time:2024-07-27
Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester
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- Inchi: 1S/C9H9Cl2NO2/c1-4-7(10)5(9(13)14-2)3-6(12)8(4)11/h3H,12H2,1-2H3
- InChI Key: MFUMOLRXBFYAKT-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC(N)=C(Cl)C(C)=C1Cl
Computed Properties
- Exact Mass: 233.00117
Experimental Properties
- Density: 1.378±0.06 g/cm3(Predicted)
- Boiling Point: 347.1±37.0 °C(Predicted)
- PSA: 52.32
- pka: 0.99±0.10(Predicted)
Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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